4-Anilinopiperidine-4-carboxamide;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Anilinopiperidine-4-carboxamide;dihydrochloride is a useful research compound. Its molecular formula is C12H19Cl2N3O and its molecular weight is 292.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Gastric H+/K+-ATPase Inhibition
4-Anilinopiperidine derivatives, specifically 4-(phenylamino)quinoline-3-carboxamides, have been synthesized and evaluated for their potential as inhibitors of gastric H+/K+-ATPase. This class of compounds has demonstrated antisecretory activity against histamine-induced gastric acid secretion in rats, indicating their potential use in treating conditions like ulcers and other gastric acid-related disorders (Uchida et al., 1995).
DNA Binding and Cytotoxicity
Compounds with structures similar to 4-Anilinopiperidine-4-carboxamide; dihydrochloride, such as 9-anilinoacridine-4-carboxamides, have been studied for their DNA binding properties and biological activity. These compounds have shown potential as threading intercalators with cytotoxic effects on human colon carcinoma cells, reflecting their relevance in cancer research and potential therapeutic applications (Searcey et al., 1996).
Androgen Receptor Antagonism
4-(Anilino)pyrrole-2-carboxamides, another class of compounds related to 4-Anilinopiperidine-4-carboxamide; dihydrochloride, have been designed and synthesized as novel androgen receptor (AR) antagonists. These compounds have shown efficacy in inhibiting the growth of androgen-dependent cells and prostate-specific antigen production, suggesting their use in treating conditions like prostate cancer (Wakabayashi et al., 2008).
Synthesis of Novel Organic Compounds
Studies have also focused on the synthesis of new compounds using derivatives of 4-Anilinopiperidine-4-carboxamide; dihydrochloride. For instance, substituted anilides of quinoline-2-carboxylic acid have been synthesized efficiently using microwave irradiation. This highlights the use of 4-Anilinopiperidine-4-carboxamide; dihydrochloride derivatives in the development of new organic molecules with potential applications in various fields, including medicinal chemistry (Bobál et al., 2012).
Reversible Hydrogen Storage
Substituted piperidines, which include compounds related to 4-Anilinopiperidine-4-carboxamide; dihydrochloride, have been evaluated for their utility as reversible organic hydrogen storage liquids. This research provides insights into the potential application of these compounds in energy storage and fuel cell technologies (Cui et al., 2008).
Future Directions
The DEA is extremely concerned with the recent increase in the illicit manufacture and distribution of fentanyl and fentanyl analogues. Therefore, they have proposed to include halides of 4-anilinopiperidine as list I chemicals . This action subjects handlers of halides of 4-anilinopiperidine to the regulatory provisions of the Controlled Substances Act (CSA) and its implementing regulations regarding list I chemicals .
Mechanism of Action
Target of Action
4-Anilinopiperidine-4-carboxamide dihydrochloride is an analytical reference standard categorized as an impurity of certain opioids . It has been identified as an impurity of fentanyl , a potent synthetic opioid analgesic with a rapid onset and short duration of action . The primary targets of this compound are likely to be the same as those of fentanyl, which primarily targets the mu-opioid receptors in the central nervous system .
Mode of Action
Fentanyl acts as an agonist at these receptors, binding to them and triggering a response that includes analgesia and feelings of euphoria .
Biochemical Pathways
Fentanyl and its analogs are known to undergo metabolic reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation . Phase II metabolic reactions, such as glucuronide or sulfate conjugate formation, can also be expected .
Pharmacokinetics
Fentanyl, a related compound, is known for its high potency, rapid onset, and short duration of action . These characteristics suggest that fentanyl and possibly 4-Anilinopiperidine-4-carboxamide dihydrochloride may have high bioavailability and rapid distribution and elimination profiles.
Result of Action
Opioids like fentanyl typically result in analgesia, sedation, and changes in mood . Given its categorization as an impurity of certain opioids , it is possible that 4-Anilinopiperidine-4-carboxamide dihydrochloride may have similar effects, although likely at a reduced potency.
Action Environment
The action, efficacy, and stability of 4-Anilinopiperidine-4-carboxamide dihydrochloride can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances, and the temperature. For instance, the Drug Enforcement Administration has proposed to modify the listing of 4-Anilinopiperidine to include its halides , suggesting that the compound’s action may be influenced by the presence of halide ions.
Properties
IUPAC Name |
4-anilinopiperidine-4-carboxamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O.2ClH/c13-11(16)12(6-8-14-9-7-12)15-10-4-2-1-3-5-10;;/h1-5,14-15H,6-9H2,(H2,13,16);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWTMARYFGQHGHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C(=O)N)NC2=CC=CC=C2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2095409-69-9 |
Source
|
Record name | 4-(phenylamino)piperidine-4-carboxamide dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.